Cas no 338417-19-9 (5-Chloro-2-[(5-nitro-2-pyridinyl)sulfanyl]-1,3-benzoxazole)

• Product Name: 5-Chloro-2-[(5-nitro-2-pyridinyl)sulfanyl]-1,3-benzoxazole
• CAS No: 338417-19-9
• MF: C₁₂H₆ClN₃O₃S
• MW: 307.712339878082
• CID: 6787020
• PubChem ID: 1475253
• Update Time: 2025-06-13

5-Chloro-2-[(5-nitro-2-pyridinyl)sulfanyl]-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(5-nitropyridin-2-yl)sulfanyl-1,3-benzoxazole
• AKOS005091001
• 338417-19-9
• 5-chloro-2-[(5-nitropyridin-2-yl)sulfanyl]-1,3-benzoxazole
• 5-chloro-2-[(5-nitro-2-pyridinyl)sulfanyl]-1,3-benzoxazole
• 4B-126
• 5-Chloro-2-[(5-nitro-2-pyridinyl)sulfanyl]-1,3-benzoxazole

• Inchi： 1S/C12H6ClN3O3S/c13-7-1-3-10-9(5-7)15-12(19-10)20-11-4-2-8(6-14-11)16(17)18/h1-6H
• InChI Key： JAGZYNNQVXWBMO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(O2)SC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.9818399g/mol
• Monoisotopic Mass: 306.9818399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 110Ų

Additional information on 5-Chloro-2-[(5-nitro-2-pyridinyl)sulfanyl]-1,3-benzoxazole

Recent Advances in the Study of 5-Chloro-2-[(5-nitro-2-pyridinyl)sulfanyl]-1,3-benzoxazole (CAS: 338417-19-9)

The compound 5-Chloro-2-[(5-nitro-2-pyridinyl)sulfanyl]-1,3-benzoxazole (CAS: 338417-19-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the role of 5-Chloro-2-[(5-nitro-2-pyridinyl)sulfanyl]-1,3-benzoxazole as a promising scaffold for the development of novel antimicrobial and anticancer agents. The compound's ability to interact with specific biological targets, such as bacterial enzymes and cancer cell signaling pathways, has been demonstrated in vitro and in vivo. Researchers have employed advanced computational modeling techniques to elucidate its binding modes and optimize its pharmacological properties.

One of the key breakthroughs in the study of this compound is its synthesis via a highly efficient and scalable route, which has been reported in a recent publication. The optimized synthetic protocol not only improves yield but also reduces the environmental impact, aligning with the principles of green chemistry. This advancement is expected to facilitate further preclinical and clinical investigations.

In terms of biological activity, 5-Chloro-2-[(5-nitro-2-pyridinyl)sulfanyl]-1,3-benzoxazole has shown potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies suggest that the compound disrupts bacterial cell wall synthesis by targeting essential enzymes, thereby offering a potential solution to the growing problem of antibiotic resistance.

Additionally, preliminary findings indicate that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase activity. Ongoing research is focused on identifying the precise molecular targets and pathways involved, with the goal of developing targeted therapies for specific cancer subtypes.

In conclusion, 5-Chloro-2-[(5-nitro-2-pyridinyl)sulfanyl]-1,3-benzoxazole (CAS: 338417-19-9) represents a versatile and promising candidate for further drug development. Its dual antimicrobial and anticancer properties, combined with recent advancements in synthesis and mechanistic understanding, position it as a valuable asset in the fight against infectious diseases and cancer. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its safety and efficacy in animal models and clinical trials.